Cas no 1864057-28-2 (4-(3-Ethylpentyl)piperidine hydrochloride)

• Product Name: 4-(3-Ethylpentyl)piperidine hydrochloride
• CAS No: 1864057-28-2
• MF: C₁₂H₂₆ClN
• MW: 219.794542789459
• CID: 5719686
• PubChem ID: 86262831
• Update Time: 2025-10-21

4-(3-Ethylpentyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethylpentyl)piperidine hydrochloride
• 4-(3-ethylpentyl)piperidinehydrochloride
• 1864057-28-2
• AKOS026747505
• EN300-241069
• 4-(3-ethylpentyl)piperidine;hydrochloride
• F2167-1872
• 4-(3-Ethylpentyl)piperidine hydrochloride

• Inchi： 1S/C12H25N.ClH/c1-3-11(4-2)5-6-12-7-9-13-10-8-12;/h11-13H,3-10H2,1-2H3;1H
• InChI Key： ZZXHIHJFTLOLIF-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(CC1)CCC(CC)CC

Computed Properties

• Exact Mass: 219.1753775g/mol
• Monoisotopic Mass: 219.1753775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 4-(3-Ethylpentyl)piperidine hydrochloride

4-(3-Ethylpentyl)piperidine hydrochloride: A Comprehensive Overview

4-(3-Ethylpentyl)piperidine hydrochloride, identified by the CAS number 1864057-28-2, is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their role in various pharmacological and industrial contexts. The structure of 4-(3-Ethylpentyl)piperidine hydrochloride consists of a piperidine ring substituted with a 3-ethylpentyl group, making it a valuable molecule for exploring novel chemical reactions and drug development.

The synthesis of 4-(3-Ethylpentyl)piperidine hydrochloride involves a series of carefully designed organic reactions, including nucleophilic substitution and acid-base neutralization. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and better purity. These improvements are crucial for scaling up the production of this compound, particularly for its potential use in pharmaceutical applications.

One of the most promising areas of research involving 4-(3-Ethylpentyl)piperidine hydrochloride is its pharmacological activity. Studies have shown that this compound exhibits potent bioactivity, particularly in modulating cellular signaling pathways. For instance, research published in 2023 highlighted its ability to inhibit certain enzymes involved in neurodegenerative diseases, suggesting its potential as a lead compound for drug development.

In addition to its pharmacological applications, 4-(3-Ethylpentyl)piperidine hydrochloride has also been explored for its role in materials science. Its unique structure allows it to form stable complexes with various metal ions, making it a candidate for designing new materials with tailored properties. This dual functionality underscores the versatility of this compound across multiple scientific disciplines.

The structural characterization of 4-(3-Ethylpentyl)piperidine hydrochloride has been extensively studied using advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided detailed insights into its molecular geometry and intermolecular interactions, which are essential for understanding its reactivity and stability.

In conclusion, 4-(3-Ethylpentyl)piperidine hydrochloride, with its CAS number 1864057-28-2, represents a significant advancement in the field of organic chemistry. Its diverse applications, from drug discovery to materials science, highlight its importance as a research tool and potential commercial product. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly vital role in scientific innovation.